Cas no 2098143-30-5 (1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2098143-30-5
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5046339
• Update Time: 2025-10-21

1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• 1-prop-2-ynyl-3-pyridin-3-ylpyrazole-4-carboxylic acid
• 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H9N3O2/c1-2-6-15-8-10(12(16)17)11(14-15)9-4-3-5-13-7-9/h1,3-5,7-8H,6H2,(H,16,17)
• InChI Key： BZIYCQUDTSDXSV-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC#C)N=C1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.6
• Topological Polar Surface Area: 68

Additional information on 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2098143-30-5, known as 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring, a pyridine moiety, and an alkyne group. The pyrazole ring serves as the central scaffold, with substituents at positions 1 and 3. The propargyl group (Prop-2-yn-1-yl) attached at position 1 and the pyridin-3-yl group at position 3 contribute to the molecule's versatility and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The carboxylic acid group at position 4 plays a crucial role in its biological activity, as it can form hydrogen bonds with key residues in protein binding sites. This property makes it an attractive candidate for designing drugs with high affinity and selectivity.

The synthesis of 1-(Prop-2-yn-1-yl)-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. One common approach is the cyclization of a diamine derivative in the presence of a suitable acid catalyst. The subsequent introduction of the propargyl and pyridine groups is achieved through nucleophilic substitution or coupling reactions. The final step involves the oxidation or hydrolysis of intermediate groups to yield the carboxylic acid functionality.

One of the most promising applications of this compound lies in its ability to modulate enzyme activity. For instance, researchers have demonstrated that it can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurological disorders such as Alzheimer's disease.

In terms of pharmacokinetics, this compound exhibits favorable properties, including moderate solubility and permeability. These characteristics enhance its bioavailability when administered orally, which is a critical factor for drug development. However, further studies are required to optimize its pharmacokinetic profile and minimize potential off-target effects.

The structural flexibility of 1-(Prop-2-yenil)-3-(pyridin-yli)-1H-pyrazol-karboxylic acid also makes it an ideal substrate for chemical modifications. By altering the substituents on the pyrazole ring or introducing additional functional groups, chemists can tailor its properties to suit specific therapeutic needs. For example, appending hydroxyl or methyl groups could enhance its stability or improve its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes and interactions with target proteins at atomic resolution. Such information is invaluable for guiding further optimization efforts and refining its therapeutic potential.

In conclusion, CAS No 2098143-yli represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery. As research continues to uncover new applications and optimize its properties, this compound is poised to make a meaningful impact on healthcare.